Cas no 166312-49-8 (2-methoxy-4-(trifluoromethoxy)phenol)

2-methoxy-4-(trifluoromethoxy)phenol Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(trifluoromethoxy)-
• 2-methoxy-4-(trifluoromethoxy)phenol
• Phenol, 2-methoxy-4-(trifluoromethoxy)
• 2-methoxy-4-(trifluoromethyloxy)phenol
• 166312-49-8
• SY264850
• CS-16601
• C13882
• CS-0101200
• AMY28088
• DS-000854
• AKOS030527457
• EN300-8678848
• MFCD18397418
• SCHEMBL365669
• +Expand

• MDL： MFCD18397418
• InChIKey： NEBBFLBBLLBVTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7F3O3/c1-13-7-4-5(2-3-6(7)12)14-8(9,10)11/h2-4,12H,1H3
• SMILES： COC1=C(C=CC(=C1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 208.03471
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.03472857g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• Boiling Point: 224.0±35.0 ºC (760 Torr),
• Flash Point: 111.1±22.5 ºC,
• Solubility: Slightly soluble (2 g/l) (25 º C),
• Density: 1.366±0.06 g/cm3 (20 ºC 760 Torr),